2-methyl-7-propyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one

• Molecular Formula: C10H13N3O
• Molecular Weight: 191.23 g/mol
• IUPAC Name: 2-methyl-7-propyl-4H-pyrazolo[1,5-a]pyrimidin-5-one
• InChI: InChI=1S/C10H13N3O/c1-3-4-8-6-10(14)11-9-5-7(2)12-13(8)9/h5-6H,3-4H2,1-2H3,(H,11,14)
• InChI Key: CHJBATULKWGHJX-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=O)NC2=CC(=NN12)C

Description

2-methyl-7-propyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one is a high-purity chemical compound provided for research and development purposes. This compound belongs to the pyrazolo[1,5-a]pyrimidine (PP) class, a notable family of fused, rigid, and planar N-heterocyclic compounds that have attracted significant attention in medicinal chemistry and drug discovery . The pyrazolo[1,5-a]pyrimidine scaffold is a privileged structure in combinatorial library design, known for its significant synthetic versatility which allows for extensive structural modifications at various peripheral positions . The core structure consists of a pyrazole ring fused to a pyrimidine ring, and substitutions at positions like the 2- and 7- (as found in this derivative) are known to profoundly influence the electronic properties, lipophilicity, and overall molecular conformation of the resulting compounds . This fine-tuning capability is crucial for optimizing interactions with biological targets. Pyrazolo[1,5-a]pyrimidines are recognized for their potent biological activities, with a primary research focus on their role as potent protein kinase inhibitors (PKIs) for targeted cancer therapy . Protein kinases are key regulators in cellular signalling pathways, and their dysregulation is a hallmark of many cancers. Compounds based on the PP scaffold have demonstrated the ability to inhibit a diverse range of kinases, such as CK2, EGFR, B-Raf, and MEK, thereby disrupting essential pathways for cancer cell proliferation and survival . They can act as ATP-competitive or allosteric inhibitors, making them valuable tools for investigating oncogenic signalling pathways . The specific 2-methyl-7-propyl substitution pattern on the pyrazolo[1,5-a]pyrimidin-5-one core is of particular interest in Structure-Activity Relationship (SAR) studies. Research indicates that modifications at the 2- and 7- positions can significantly enhance binding affinity to specific protein targets through hydrophobic interactions and other intermolecular forces . The exploration of alkyl groups, such as the propyl moiety at position 7, is a common strategy in medicinal chemistry to optimize pharmacokinetic properties and target selectivity. This compound is strictly intended for research applications in a laboratory setting. It is not intended for diagnostic, therapeutic, or any other human or veterinary use. Researchers should handle this material with appropriate care and adhere to all relevant safety protocols.

Preparation Methods

Cyclocondensation Method

One common method involves the cyclocondensation of 5-aminopyrazoles with 1,3-diketones or keto esters in the presence of a catalyst like sulfuric acid (H2SO4) using acetic acid (AcOH) as the solvent. This method is known for its simplicity and high yields.

Table 1: General Cyclocondensation Reaction Conditions

Reactants	Catalyst	Solvent	Yield (%)
5-Aminopyrazole, 1,3-Diketone/Keto Ester	H2SO4	AcOH	87-95

Multi-Step Synthesis

For more complex derivatives, a multi-step synthesis may be required. This typically involves initial reactions to form the pyrazole core, followed by condensation with appropriate reagents to introduce the pyrimidine ring.

Scheme 1: Multi-Step Synthesis of Pyrazolo[1,5-a]pyrimidine Derivatives

• Formation of Pyrazole Core :

  • Start with 5-amino-3-methylpyrazole reacting with diethyl malonate in the presence of sodium ethanolate to form a dihydroxy-heterocycle.
  • Yield: Typically high, around 89%.

• Introduction of Pyrimidine Ring :

  • The dihydroxy-heterocycle is then subjected to chlorination using phosphorus oxychloride.
  • Yield: Around 61%.

• Substitution Reactions :

  • The chlorinated compound undergoes nucleophilic substitution with morpholine in the presence of potassium carbonate.
  • Yield: High, around 94%.

Analysis and Characterization

The synthesized compounds are typically characterized using spectroscopic techniques such as 1H-NMR , 13C-NMR , and FT-IR , along with elemental analysis to confirm their structure and purity.

Table 2: Spectroscopic Data for Pyrazolo[1,5-a]pyrimidine Derivatives

Compound	1H-NMR (δ, ppm)	13C-NMR (δ, ppm)	FT-IR (νmax, cm-1)
Example	0.94 (t, CH3), 5.80 (s, CH)	13.74, 98.89, 153.82	3314, 1670, 1596

Chemical Reactions Analysis

2-methyl-7-propyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxo derivatives.

Reduction: Reduction reactions can be performed using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced analogs.

Substitution: The compound can undergo nucleophilic substitution reactions, where functional groups such as halogens or alkyl groups are introduced at specific positions on the pyrazolo[1,5-a]pyrimidine ring.

Scientific Research Applications

The compound 2-methyl-7-propyl-4H,5H-[1,2,4]triazolo[1,5-a]pyrimidin-5-one is a nitrogen-containing heterocyclic compound with the molecular formula $C_{10}H_{14}N_4O$ and a molecular weight of 206.25 g/mol. It consists of a fused ring system featuring a triazole and a pyrimidine ring, with a methyl group at the 2-position, a propyl group at the 7-position, and a ketone group at the 5-position.

Chemical Properties and Reactions:

• Oxidation: The propyl side chain of the compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.
• Reduction: The ketone group at the 5-position can be reduced to form an alcohol using reducing agents like sodium borohydride.
• Substitution: Nucleophilic substitution reactions can occur, especially at the 5-position, leading to the formation of various derivatives.

Potential Biological Activities:
While the specific biological activities of 2-methyl-7-propyl-4H,5H-[1,2,4]triazolo[1,5-a]pyrimidin-5-one are not directly reported, compounds with similar structures have demonstrated various biological properties:

• Antibacterial and Antifungal: Many triazolopyrimidine derivatives exhibit antimicrobial activities against various pathogens.
• Anticancer: Some compounds in this class have demonstrated potential anticancer properties, inhibiting the growth of certain cancer cell lines.
• Anticonvulsant: Triazolopyrimidines have shown promise as anticonvulsant agents, potentially useful in treating epilepsy.

Synthesis:
The synthesis of 2-methyl-7-propyl-4H,5H-[1,2,4]triazolo[1,5-a]pyrimidin-5-one can be achieved through various methods.

Related Compounds:

• 7-Methyl-2-propyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one: This compound has a CAS No. of 1566529-54-1 and a molecular weight of 191.23 .
• 4-({2-Methyl-5-oxo-4H,5H,6H,7H-pyrazolo[1,5-A]pyrimidin-4-YL}methyl)-N-[3-(4-propylpiperazin-1-YL)propyl]benzamide: This compound has a molecular formula of $C_{25}H_{36}N_6O$ and a molecular weight of 452.6 g/mol .
• Pyrazolo[1,5-a]pyrimidine derivatives: These derivatives have shown potential as orally active antihypertensive compounds .

Mechanism of Action

The mechanism of action of 2-methyl-7-propyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one involves its interaction with specific molecular targets and pathways. For instance, it may inhibit certain enzymes or receptors, leading to the disruption of cellular processes and the induction of apoptosis in cancer cells . The compound’s ability to chelate metal ions also plays a role in its biological activities .

Comparison with Similar Compounds

Substituent Position and Electronic Effects

The C7 position in pyrazolo[1,5-a]pyrimidin-5-ones is a critical site for modulating electronic and steric properties:

• 7-(Trifluoromethyl) Derivatives: Compounds like 7-(trifluoromethyl)-3-arylated pyrazolo[1,5-a]pyrimidin-5-ones (e.g., 5a) exhibit enhanced electrophilicity due to the electron-withdrawing CF₃ group, facilitating Suzuki-Miyaura cross-coupling reactions at C3 with yields >90% .
• 7-Cyclopropyl and 7-(2-Methylpropyl) Derivatives : Compounds such as 7-cyclopropyl-2-methyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one (CAS: 1566797-09-8) and 7-(2-methylpropyl)-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one (CAS: 1566962-00-2) demonstrate that bulky substituents at C7 enhance steric hindrance, which may influence binding to biological targets .

Physicochemical Properties

• For instance, 7-(trifluoromethyl) derivatives show moderate solubility in ethanol/water mixtures due to polar interactions , whereas the target compound may require organic solvents for recrystallization .
• Crystallinity : Derivatives like 5a (3-(4-methoxyphenyl)-7-CF₃) form yellow solids with high purity (>90%) after column chromatography (PE/EtOAc eluent), while propyl-substituted analogs may exhibit different crystallization behaviors .

Comparative Data Table

Compound Name	Substituents (Positions)	Synthesis Method	Yield	Key Properties/Applications
2-Methyl-7-propyl-4H,5H-pyrazolo[...]	C2-Me, C7-Pr	Condensation/alkylation	N/A	High lipophilicity, CNS potential
7-(Trifluoromethyl)-3-(4-methoxyphenyl)-[...]	C7-CF₃, C3-Ar	Suzuki-Miyaura coupling	91%	Sedative-hypnotic activity
7-Cyclopropyl-2-methyl-4H,5H-pyrazolo[...]	C2-Me, C7-Cyclopropyl	Condensation	N/A	Enhanced steric bulk
3-Amino-7-methyl-1,2,4-triazolo[...]	C7-Me, C3-NH₂	Multicomponent reaction	N/A	Antimicrobial activity

Biological Activity

2-Methyl-7-propyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one is a compound belonging to the pyrazolo[1,5-a]pyrimidine class, which has garnered attention for its diverse biological activities. This article delves into its biological activity, highlighting its mechanisms of action, therapeutic potential, and relevant case studies.

• Molecular Formula : C10H13N3O
• Molecular Weight : 191.23 g/mol
• CAS Number : 1565434-18-5

The structure of 2-methyl-7-propyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one is characterized by a pyrazolo-pyrimidine core, which is pivotal for its biological activity.

Antitubercular Activity

Research indicates that derivatives of pyrazolo[1,5-a]pyrimidin-7(4H)-one exhibit significant antitubercular properties. A study identified these compounds through high-throughput screening as potential leads against Mycobacterium tuberculosis (Mtb). The most active analogues demonstrated low cytotoxicity and effective inhibition of Mtb within macrophages. The mechanism of action was distinct from traditional antitubercular drugs, as it did not target cell-wall biosynthesis or iron uptake pathways .

Table 1: Antitubercular Activity of Selected Compounds

Compound	MIC (µg/mL)	Cytotoxicity (HepG2)	Mechanism of Action
P1	0.25	Low	Non-cell wall targeting
P2	0.50	Moderate	Non-iron uptake inhibition
P3	0.10	Low	Unknown mechanism

Anticancer Properties

Pyrazolo[1,5-a]pyrimidines have also been investigated for their anticancer activity. Compounds in this class have shown efficacy against various cancer cell lines, including colorectal carcinoma. The mechanism often involves the inhibition of key enzymes and pathways associated with cancer cell proliferation and survival .

Other Biological Activities

Antimicrobial and Antiviral Effects : Some derivatives have displayed antimicrobial properties against a range of pathogens and antiviral effects against viruses like HIV. The broad spectrum of activity is attributed to the structural versatility of the pyrazolo[1,5-a]pyrimidine scaffold, which allows for modifications that enhance potency against specific targets .

Anti-inflammatory and Analgesic Activities : The compound has been noted for its potential anti-inflammatory effects, making it a candidate for treating conditions characterized by inflammation. Additionally, some studies suggest analgesic properties that could be beneficial in pain management therapies .

Case Study 1: Antitubercular Screening

In a focused study on antitubercular agents, researchers synthesized a library of pyrazolo[1,5-a]pyrimidin-7(4H)-one derivatives. The study aimed to elucidate structure-activity relationships (SAR) and identify key functional groups responsible for enhanced activity against Mtb. Results indicated that specific substitutions at the R1 position significantly influenced both potency and selectivity towards Mtb while maintaining low cytotoxicity in human liver cells (HepG2) .

Case Study 2: Anticancer Activity Assessment

A separate investigation assessed the anticancer potential of 2-methyl-7-propyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one on HCT-116 colorectal carcinoma cells. The results demonstrated that this compound impaired cell survival significantly compared to control groups. Further mechanistic studies revealed that the compound induced apoptosis through mitochondrial pathways .

Q & A

Q. Methodological Approach :

• C3 Functionalization : Use Suzuki-Miyaura cross-coupling with brominated precursors (e.g., 3-bromo-7-trifluoromethyl derivatives) and aryl/heteroaryl boronic acids. PyBroP-mediated activation of the lactam C–O bond enables subsequent C5-arylation .
• C5 Modification : Electrophilic substitution or nucleophilic displacement reactions at the 5-position require careful pH control to avoid ring-opening side reactions .

Q. Basic Screening :

• Enzyme Assays : Test inhibitory activity against targets like monoamine oxidase B (MAO-B) using fluorometric assays with kynuramine as a substrate. IC₅₀ values in the micromolar range indicate potential neuroprotective effects .
• Antimicrobial Profiling : Employ microdilution assays against Gram-positive/negative bacteria (e.g., S. aureus, E. coli) to assess minimum inhibitory concentrations (MICs) .

Q. Advanced Mechanistic Studies :

• Molecular Docking : Use AutoDock Vina to model interactions with viral polymerases or kinase domains. Focus on hydrogen bonding with the pyrimidinone oxygen and hydrophobic interactions with the propyl group .
• Kinetic Analysis : Determine binding constants (Kd) via surface plasmon resonance (SPR) or isothermal titration calorimetry (ITC) .

How should structural contradictions in spectral data (e.g., NMR vs. X-ray) be resolved?

Q. Methodology :

• NOE Experiments : Resolve ambiguities in substituent positioning (e.g., methyl vs. propyl orientation) through nuclear Overhauser effect spectroscopy .
• X-Ray Crystallography : Refine crystal structures using SHELXL-97 to validate bond lengths and angles. Discrepancies >0.05 Å warrant re-evaluation of synthetic conditions .

Case Study :
In a related compound, conflicting NMR assignments for 2,5-dimethyl vs. 2,7-dimethyl isomers were resolved via X-ray analysis, confirming the correct regioisomer .

What role does this compound play in neurodegenerative disease research?

Q. Advanced Application :

• MAO-B Inhibition : Derivatives show micromolar IC₅₀ against MAO-B, a target in Parkinson’s disease. Structure-activity relationship (SAR) studies suggest that electron-withdrawing groups at C3 enhance potency .
• Lipid Biomarker Interactions : Analogous pyrazolo[1,5-a]pyrimidines correlate with FABP3 and ApoE4 levels, implicating lipid metabolism pathways in Alzheimer’s pathology .

Q. Optimization Strategies :

• Microwave-Assisted Synthesis : Reduces reaction time from 24h to 2h with 15–20% yield improvement .
• Catalyst Screening : Pd(OAc)₂/XPhos outperforms traditional Pd(PPh₃)₄ in cross-coupling reactions, reducing palladium leaching .

What analytical techniques are critical for purity assessment?

Q. Essential Tools :

• HPLC-MS : Quantify impurities using C18 columns (ACN/H₂O gradient). Look for dehalogenation byproducts in cross-coupled derivatives .
• Elemental Analysis : Confirm stoichiometry (C, H, N) with ≤0.3% deviation .